Cas no 1155029-39-2 (Methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate)

• Product Name: Methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate
• CAS No: 1155029-39-2
• Molecular Formula: C₁₇H₁₈ClNO₂
• Molecular Weight: 303.783323764801
• CID: 5638871
• PubChem ID: 43678740

Methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate Properties

Names and Identifiers

• EN300-28230028
• methyl 5-chloro-2-[(3-phenylpropyl)amino]benzoate
• 1155029-39-2

• InChIKey： WRIMQRKGFLCSKT-UHFFFAOYSA-N
• Inchi： 1S/C17H18ClNO2/c1-21-17(20)15-12-14(18)9-10-16(15)19-11-5-8-13-6-3-2-4-7-13/h2-4,6-7,9-10,12,19H,5,8,11H2,1H3
• SMILES： ClC1C=CC(=C(C(=O)OC)C=1)NCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.1026065g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 303.1026065g/mol
• Heavy Atom Count: 21
• Complexity: 318
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters